3-((5-(Morpholinosulfonyl)furan-2-yl)methoxy)benzonitrile

• IUPAC Name: 3-[(5-morpholin-4-ylsulfonylfuran-2-yl)methoxy]benzonitrile
• InChI: InChI=1S/C16H16N2O5S/c17-11-13-2-1-3-14(10-13)22-12-15-4-5-16(23-15)24(19,20)18-6-8-21-9-7-18/h1-5,10H,6-9,12H2
• InChI Key: FNYYHPNFERLWFP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(O2)COC3=CC=CC(=C3)C#N
• Molecular Formula: C16H16N2O5S
• Molecular Weight: 348.4 g/mol
• CAS No.: 1207028-43-0

Description

The compound is a complex organic molecule that contains a furan ring and a benzonitrile group. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Benzonitrile is an aromatic organic compound with a cyano group (-C≡N) attached to a benzene ring.

Synthesis Analysis

While the exact synthesis process for this compound isn’t available, furan compounds can be synthesized through various methods. For instance, furfuryl alcohol, a derivative of furan, can be produced industrially by hydrogenating furfural, which is typically derived from biomass such as corncobs or sugarcane bagasse.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the furan ring and the benzonitrile group. Spectroscopic techniques such as FT-IR, FT-Raman, UV–vis, and NMR are often used for structural elucidation of compounds along with the study of geometrical and vibrational properties.

Chemical Reactions Analysis

Furan compounds are known to undergo a variety of chemical reactions. For example, furfuryl alcohol can undergo Diels–Alder additions to electrophilic alkenes and alkynes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on the specific arrangement and bonding of its atoms. For example, furfuryl alcohol is a colorless liquid that is miscible with but unstable in water.

Scientific Research Applications

Synthesis and Chemical Properties

This compound is involved in complex organic syntheses, such as the regioselective condensation of alkylidenephosphoranes with bifunctionalized compounds. This process facilitates the creation of new fused pyran and furan derivatives, which are significant in the development of heterocyclic compounds with potential applications in drug development and materials science. For example, Abdou et al. (2005) demonstrated the synthesis of fused furans through reactions involving similar complex molecules, showcasing the versatility of these compounds in organic synthesis Abdou, Ganoub, Fahmy, & Shaddy, 2005.

Pharmacological Applications

Compounds with similar structures have been explored for their antitumor properties. Matiichuk et al. (2020) investigated derivatives of 5-(1,3-benzothiazol-2-yl)furan-2-carbaldehyde for antitumor activities, revealing potential applications in cancer treatment Matiichuk, Horak, Chaban, Horishny, Tymoshuk, & Matiychuk, 2020.

Mechanism of Action

Target of Action

Furan derivatives, which this compound is a part of, have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .

Mode of Action

Furan-containing compounds generally interact with their targets to bring about changes that result in their therapeutic efficacy .

Biochemical Pathways

Furan derivatives have been known to affect a variety of pathways, leading to their diverse therapeutic effects .